Cas no 2657617-93-9 (Benzenamine, 3,4,5-trifluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Benzenamine, 3,4,5-trifluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2657617-93-9
• MF: C₁₂H₁₅BF₃NO₂
• MW: 273.059213876724
• CID: 6010852
• PubChem ID: 162467121
• Update Time: 2025-05-19

Benzenamine, 3,4,5-trifluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3,4,5-trifluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3,4,5-Trifluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• 2657617-93-9
• EN300-37267046

• Inchi： 1S/C12H15BF3NO2/c1-11(2)12(3,4)19-13(18-11)8-7(17)5-6(14)9(15)10(8)16/h5H,17H2,1-4H3
• InChI Key： ZBQHXWXGVIXXMI-UHFFFAOYSA-N
• SMILES： C1(N)=CC(F)=C(F)C(F)=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 273.1147934g/mol
• Monoisotopic Mass: 273.1147934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 341.9±42.0 °C(Predicted)
• pka: 2.11±0.17(Predicted)

Additional information on Benzenamine, 3,4,5-trifluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Benzenamine, 3,4,5-trifluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2657617-93-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Benzenamine, 3,4,5-trifluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, identified by its CAS number 2657617-93-9, is a sophisticated organic compound that has garnered significant attention in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features—comprising a benzene ring substituted with fluorine atoms and a boronic ester group—make it an invaluable building block for medicinal chemists.

The< strong> trifluoromethyl group at the 3, 4, and 5 positions of the benzene ring imparts remarkable electronic and steric properties to the molecule. These properties are instrumental in modulating the binding affinity and metabolic stability of drug candidates. Specifically, the electron-withdrawing nature of the< strong> trifluoromethyl group can enhance the potency of pharmacophores by increasing lipophilicity and reducing metabolic degradation. This feature has been extensively leveraged in the development of small-molecule inhibitors for enzymes such as kinases and phosphodiesterases.

The< strong> boronic ester functionality at the 2-position of the benzene ring is particularly noteworthy for its role in cross-coupling reactions. Boron-containing intermediates are widely employed in Suzuki-Miyaura cross-coupling reactions, which are cornerstone techniques in organic synthesis. This reaction allows for the efficient construction of complex aromatic structures by linking boronic acids or esters with aryl halides or triflates. The< strong> 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl moiety enhances the stability of the boronic ester under various reaction conditions, making it an ideal candidate for high-yield synthetic transformations.

In recent years, there has been a surge in research focused on developing novel therapeutics for neurological disorders such as Alzheimer's disease and Parkinson's disease. Compounds featuring< strong> trifluoromethyl-substituted benzene rings have shown promise due to their ability to interact selectively with biological targets. For instance, studies have demonstrated that< strong> Benzenamine, 3,4,5-trifluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- can be used to synthesize derivatives that exhibit potent inhibitory effects on amyloid-beta aggregation—a hallmark pathological feature of Alzheimer's disease. The< strong> boronic ester component further facilitates the introduction of additional pharmacophoric groups through cross-coupling reactions.

The pharmaceutical industry has also explored the use of this compound in developing treatments for inflammatory diseases. Nonsteroidal anti-inflammatory drugs (NSAIDs) often rely on< strong> trifluoromethyl-substituted aromatic scaffolds to achieve optimal pharmacological activity. By incorporating< strong> Benzenamine, 3,4,5-trifluoro-2-(4,4,5,5-tetramethyl-1..., medicinal chemists can design molecules with enhanced anti-inflammatory properties while maintaining favorable pharmacokinetic profiles.

The synthesis of< strong> Benzenamine..., while intricate due to its multiple functional groups and sensitive boronic ester moiety,< strong> requires precise control over reaction conditions to ensure high yield and purity.. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling and transition-metal-mediated transformations are commonly employed to construct this intermediate efficiently. Recent advances in flow chemistry have further improved the scalability and reproducibility of its preparation.

The versatility of this compound extends beyond its applications in drug discovery. It has also been utilized in materials science for developing organic semiconductors and liquid crystals. The< strong> trifluoromethyl-substituted aromatic rings contribute to enhanced thermal stability and electronic properties in these materials. Researchers have reported successful incorporation of derivatives into organic field-effect transistors (OFETs), where they exhibit superior charge transport characteristics compared to unsubstituted analogs.

In conclusion,< strong> Benzenamine..., with its CAS number 2657617..., represents a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural attributes enable the development of innovative therapeutics for a wide range of diseases while also finding utility in advanced materials applications. As research continues to uncover new synthetic strategies and biological targets,< strong> this compound will undoubtedly remain at forefront f future chemical innovation.